Cas no 88988-13-0 (Thiomorpholine, 2-dodecyl-)

• Product Name: Thiomorpholine, 2-dodecyl-
• CAS No: 88988-13-0
• MF: C₁₆H₃₃NS
• MW: 271.504923582077
• CID: 617030
• PubChem ID: 71321248
• Update Time: 2025-04-19

Thiomorpholine, 2-dodecyl- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 2-dodecyl-
• 2-dodecylthiomorpholine
• 88988-13-0
• DTXSID20751087

• Inchi： 1S/C16H33NS/c1-2-3-4-5-6-7-8-9-10-11-12-16-15-17-13-14-18-16/h16-17H,2-15H2,1H3
• InChI Key： XPBRQULQNAAEDL-UHFFFAOYSA-N
• SMILES： S1CCNCC1CCCCCCCCCCCC

Computed Properties

• Exact Mass: 271.23337123g/mol
• Monoisotopic Mass: 271.23337123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 37.3Ų